![molecular formula C20H22N4O2 B2760493 1-{[2-(2-Hydroxyethoxy)ethyl]amino}-3-methyl-2-(prop-2-en-1-yl)pyrido[1,2-a]benzimidazole-4-carbonitrile CAS No. 612037-70-4](/img/structure/B2760493.png)
1-{[2-(2-Hydroxyethoxy)ethyl]amino}-3-methyl-2-(prop-2-en-1-yl)pyrido[1,2-a]benzimidazole-4-carbonitrile
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Description
1-{[2-(2-Hydroxyethoxy)ethyl]amino}-3-methyl-2-(prop-2-en-1-yl)pyrido[1,2-a]benzimidazole-4-carbonitrile is a useful research compound. Its molecular formula is C20H22N4O2 and its molecular weight is 350.422. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Fluorescent Properties
Benzimidazole derivatives, including pyrido[1,2-a]benzimidazoles, have been synthesized and studied for their fluorescent properties. For instance, the synthesis of oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives revealed compounds with potential as fluorescent whitening agents for polyester fibers. This indicates the utility of such compounds in materials science, particularly in enhancing the optical properties of textiles (Rangnekar & Rajadhyaksha, 1986).
Antimicrobial Activity
Several studies have focused on synthesizing benzimidazole condensed ring systems to evaluate their antimicrobial activity. Research on substituted 1-oxo-1H,5H-pyrido[1,2-a]benzimidazole-4-carbonitriles has shown these compounds to exhibit strong in vitro activity against various bacteria, indicating their potential in developing new antimicrobial agents (Rida et al., 1988).
Antioxidant and Antimicrobial Activities
The synthesis and evaluation of new benzimidazole derivatives for their antioxidant and antimicrobial activities demonstrate the chemical versatility and biological relevance of this chemical framework. Compounds synthesized from benzimidazole carbohydrazide exhibited significant antioxidant activity and displayed high antimicrobial efficacy against Staphylococcus aureus, Salmonella typhimurium, and Candida albicans, showcasing their potential in pharmaceutical research and development (Bassyouni et al., 2012).
Chemical Reactivity and Synthesis of Heterocycles
The reactivity of benzimidazole derivatives towards various nucleophiles has been explored for the synthesis of novel heterocycles. These studies contribute to the understanding of benzimidazole chemistry and offer pathways for creating new compounds with potential applications in drug design and development (Bondock et al., 2011).
Properties
IUPAC Name |
1-[2-(2-hydroxyethoxy)ethylamino]-3-methyl-2-prop-2-enylpyrido[1,2-a]benzimidazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O2/c1-3-6-15-14(2)16(13-21)20-23-17-7-4-5-8-18(17)24(20)19(15)22-9-11-26-12-10-25/h3-5,7-8,22,25H,1,6,9-12H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYUKHRYEYYSHKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=NC3=CC=CC=C3N2C(=C1CC=C)NCCOCCO)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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